molecular formula C27H22ClN3O3S B2473845 2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one CAS No. 1114827-73-4

2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one

Cat. No. B2473845
CAS RN: 1114827-73-4
M. Wt: 504
InChI Key: MXLVNPPPJBXXRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C27H22ClN3O3S and its molecular weight is 504. The purity is usually 95%.
BenchChem offers high-quality 2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Lipase and α-Glucosidase Inhibition

Compounds derived from related quinazolinones have been synthesized and tested for lipase and α-glucosidase inhibition. For instance, Bekircan, Ülker, and Menteşe (2015) synthesized derivatives that demonstrated notable anti-lipase and anti-α-glucosidase activities, suggesting potential applications in managing conditions like obesity and diabetes (Bekircan, Ülker, & Menteşe, 2015).

Antimicrobial Activity

Saleh et al. (2004) synthesized quinazolinone derivatives and evaluated their antimicrobial activity. The study indicates that these compounds could have potential use as antimicrobial agents, possibly against a range of microorganisms (Saleh, Hafez, Abdel‐hay, & Gad, 2004).

H1-Antihistaminic Agents

Alagarsamy and Parthiban (2013) synthesized novel quinazolin-4-(3H)-ones and tested them for H1-antihistaminic activity. Their findings suggest that these compounds could be developed into new classes of H1-antihistaminic agents (Alagarsamy & Parthiban, 2013).

Radioiodination and Biodistribution Studies

Al-Salahi et al. (2018) studied the radioiodination and biodistribution of a benzo[g]quinazolinone derivative in tumor-bearing mice. This research demonstrates potential applications in developing radiopharmaceuticals for targeting tumor cells (Al-Salahi et al., 2018).

Antihypertensive Activity

Rahman et al. (2014) investigated the antihypertensive activity of quinazolinone derivatives linked with isoxazole. Their findings indicate the potential of these compounds in treating hypertension (Rahman et al., 2014).

properties

IUPAC Name

2-[[2-(3-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-3-[(2-methoxyphenyl)methyl]quinazolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H22ClN3O3S/c1-17-23(29-25(34-17)18-9-7-10-20(28)14-18)16-35-27-30-22-12-5-4-11-21(22)26(32)31(27)15-19-8-3-6-13-24(19)33-2/h3-14H,15-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MXLVNPPPJBXXRO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(O1)C2=CC(=CC=C2)Cl)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CC=C5OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H22ClN3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

504.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(((2-(3-chlorophenyl)-5-methyloxazol-4-yl)methyl)thio)-3-(2-methoxybenzyl)quinazolin-4(3H)-one

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